flurbiprofen N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-2-(2-hydroxyethylthio)acetamide
flurbiprofen N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-2-(2-hydroxyethylthio)acetamide
Brand Name:
Vulcanchem
CAS No.:
135497-86-8
VCID:
VC0142300
InChI:
InChI=1S/C34H41FN2O4S/c1-26(29-14-15-31(32(35)23-29)28-11-4-2-5-12-28)34(39)41-20-21-42-25-33(38)36-16-9-19-40-30-13-8-10-27(22-30)24-37-17-6-3-7-18-37/h2,4-5,8,10-15,22-23,26H,3,6-7,9,16-21,24-25H2,1H3,(H,36,38)
SMILES:
CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)OCCSCC(=O)NCCCOC3=CC=CC(=C3)CN4CCCCC4
Molecular Formula:
C34H41FN2O4S
Molecular Weight:
592.8 g/mol
flurbiprofen N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-2-(2-hydroxyethylthio)acetamide
CAS No.: 135497-86-8
Main Products
VCID: VC0142300
Molecular Formula: C34H41FN2O4S
Molecular Weight: 592.8 g/mol
| CAS No. | 135497-86-8 |
|---|---|
| Product Name | flurbiprofen N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-2-(2-hydroxyethylthio)acetamide |
| Molecular Formula | C34H41FN2O4S |
| Molecular Weight | 592.8 g/mol |
| IUPAC Name | 2-[2-oxo-2-[3-[3-(piperidin-1-ylmethyl)phenoxy]propylamino]ethyl]sulfanylethyl 2-(3-fluoro-4-phenylphenyl)propanoate |
| Standard InChI | InChI=1S/C34H41FN2O4S/c1-26(29-14-15-31(32(35)23-29)28-11-4-2-5-12-28)34(39)41-20-21-42-25-33(38)36-16-9-19-40-30-13-8-10-27(22-30)24-37-17-6-3-7-18-37/h2,4-5,8,10-15,22-23,26H,3,6-7,9,16-21,24-25H2,1H3,(H,36,38) |
| Standard InChIKey | BVNYGFVUPRMYKJ-UHFFFAOYSA-N |
| SMILES | CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)OCCSCC(=O)NCCCOC3=CC=CC(=C3)CN4CCCCC4 |
| Canonical SMILES | CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)OCCSCC(=O)NCCCOC3=CC=CC(=C3)CN4CCCCC4 |
| Synonyms | flurbiprofen N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-2-(2-hydroxyethylthio)acetamide FP-PPA |
| PubChem Compound | 3081271 |
| Last Modified | Nov 11 2021 |
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